Cas no 1992782-05-4 (Potassium (2-chloropyridin-4-yl)trifluoroborate)
Potassium (2-chloropyridin-4-yl)trifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, reducing decomposition risks during storage and handling. The trifluoroborate moiety improves solubility in aqueous and organic solvents, facilitating diverse reaction conditions. The 2-chloropyridinyl group serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling further functionalization. This reagent exhibits high compatibility with palladium catalysts, ensuring efficient coupling with aryl and heteroaryl halides. Its crystalline form allows for precise weighing and handling, making it suitable for scalable applications. The product is particularly valuable in constructing complex heterocyclic frameworks with high selectivity and yield.
1992782-05-4 structure
Product Name:Potassium (2-chloropyridin-4-yl)trifluoroborate
CAS No:1992782-05-4
MF:C5H3BClF3KN
MW:219.441531419754
CID:4633158
Update Time:2025-05-28
Potassium (2-chloropyridin-4-yl)trifluoroborate Chemical and Physical Properties
Names and Identifiers
-
- Potassium (2-chloropyridin-4-yl)trifluoroborate
- potassium;(2-chloropyridin-4-yl)-trifluoroboranuide
-
- Inchi： 1S/C5H3BClF3N.K/c7-5-3-4(1-2-11-5)6(8,9)10;/h1-3H;/q-1;+1
- InChI Key： USJDEMNUMMCTRN-UHFFFAOYSA-N
- SMILES： [K+].ClC1C=C([B-](F)(F)F)C=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 145
- Topological Polar Surface Area: 12.9
Potassium (2-chloropyridin-4-yl)trifluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM213034-5g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 95% | 5g |
$391 | 2021-06-16 | |
| Chemenu | CM213034-5g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 95% | 5g |
$*** | 2023-03-29 | |
| Alichem | A029197017-5g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 95% | 5g |
$422.18 | 2023-09-02 | |
| A2B Chem LLC | AB08682-250mg |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AB08682-1g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 1g |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AB08682-5g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 5g |
$1043.00 | 2024-04-20 | |
| 1PlusChem | 1P002CH6-250mg |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 250mg |
$183.00 | 2025-02-19 | |
| 1PlusChem | 1P002CH6-5g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 5g |
$1104.00 | 2025-02-19 | |
| 1PlusChem | 1P002CH6-1g |
Potassium (2-chloropyridin-4-yl)trifluoroborate |
1992782-05-4 | 97% | 1g |
$418.00 | 2025-02-19 |
Potassium (2-chloropyridin-4-yl)trifluoroborate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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